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Compound of Interest

Compound Name: N-Boc-D-cyclohexylglycinol

Cat. No.: B069588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Boc-D-
cyclohexylglycinol, a key building block in synthetic organic chemistry and drug discovery.

While specific quantitative solubility data is not widely available in public literature, this

document outlines a robust experimental protocol for its determination and presents a logical

workflow to guide researchers in their laboratory practice. A clear understanding of its solubility

is crucial for optimizing reaction conditions, purification processes, and formulation

development.

Physicochemical Properties
Property Value

Molecular Formula C₁₃H₂₅NO₃[1][2]

Molecular Weight 243.34 - 243.35 g/mol [1][2]

Appearance Solid[1]

Melting Point 83 - 87 °C / 181.4 - 188.6 °F[1]

Solubility Data
Quantitative solubility data for N-Boc-D-cyclohexylglycinol in a comprehensive range of

solvents is not extensively reported in publicly available literature. General statements indicate
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that it has good solubility in common organic solvents.[3][4] However, a safety data sheet for

the compound explicitly states that no information on solubility is available.[1]

The following table summarizes the current understanding of N-Boc-D-cyclohexylglycinol's
solubility. It is recommended that researchers experimentally determine the solubility in their

specific solvent systems of interest.

Solvent
Chemical
Class

Solubility (
g/100 mL)

Temperature
(°C)

Notes

Various Organic

Solvents
-

Data not

available
-

Generally

described as

having "good

solubility"[3][4]

Water Protic
Data not

available
- -

n-Octanol/Water

Partition

Coefficient (logP)

-
Data not

available
- -

Experimental Protocol for Solubility Determination
The following protocol details a reliable method for determining the equilibrium solubility of N-
Boc-D-cyclohexylglycinol in a specific solvent. This method is adapted from standard

laboratory procedures for similar N-Boc protected amino acid derivatives.

Objective: To determine the saturation solubility of N-Boc-D-cyclohexylglycinol in a given

solvent at a specified temperature.

Materials:

N-Boc-D-cyclohexylglycinol

Solvent of interest (e.g., methanol, ethanol, dichloromethane, ethyl acetate, etc.)

Scintillation vials or other suitable sealed containers
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Constant temperature shaker or incubator

Syringes and syringe filters (0.22 µm)

Pre-weighed evaporation dishes or vials

Analytical balance

Vortex mixer

Vacuum oven or nitrogen stream for solvent evaporation

Procedure:

Preparation of Saturated Solution:

Add an excess amount of N-Boc-D-cyclohexylglycinol to a known volume (e.g., 5 mL) of

the selected solvent in a scintillation vial. The presence of undissolved solid is essential to

ensure that the solution reaches saturation.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Allow the mixture to equilibrate for a sufficient period, typically 24-48 hours, with

continuous agitation. This ensures that the dissolution process reaches equilibrium.

Sample Withdrawal and Filtration:

After the equilibration period, cease agitation and allow the excess solid to settle at the

bottom of the vial.

Carefully withdraw a known volume of the supernatant (e.g., 1 mL) using a syringe.
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Attach a 0.22 µm syringe filter to the syringe and dispense the clear, saturated solution

into a pre-weighed evaporation dish. This step is critical to remove any undissolved solid

particles.

Solvent Evaporation:

Place the evaporation dish containing the filtered solution in a vacuum oven at a

temperature below the boiling point of the solvent and the melting point of N-Boc-D-
cyclohexylglycinol. Alternatively, the solvent can be evaporated under a gentle stream of

nitrogen.

Ensure the solvent is completely evaporated, leaving behind the dissolved solid.

Gravimetric Analysis:

Accurately weigh the evaporation dish containing the dried solid residue.

The mass of the dissolved N-Boc-D-cyclohexylglycinol is the difference between the

final weight of the dish with the residue and the initial tare weight of the empty dish.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of

residue (g) / Volume of supernatant withdrawn (mL)) * 100

For improved accuracy and to assess reproducibility, it is recommended to perform the

experiment in triplicate and report the mean and standard deviation.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of N-Boc-D-cyclohexylglycinol.
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Preparation of Saturated Solution
(Excess solid in known volume of solvent)

Equilibration
(Constant temperature shaking for 24-48h)

Sample Withdrawal & Filtration
(Syringe with 0.22 µm filter)

Solvent Evaporation
(Vacuum oven or nitrogen stream)

Gravimetric Analysis
(Weighing of dried residue)

Solubility Calculation
(g/100 mL)
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Caption: Workflow for determining the equilibrium solubility of N-Boc-D-cyclohexylglycinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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